Cas no 78752-11-1 (2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)-)

• Product Name: 2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)-
• CAS No: 78752-11-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 567030
• PubChem ID: 2793817
• Update Time: 2025-04-19

2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(dimethylamino)-3-(2-propen-1-yloxy)-
• 1-(allyloxy)-3-(dimethylamino)propan-2-ol
• 1-(dimethylamino)-3-prop-2-enoxypropan-2-ol
• 1-Allyloxy-3-dimethylamino-2-propanol
• 1-dimethylamino-3-prop-2-enoxypropan-2-ol
• AC1MDPPS
• AC1Q3WMH
• AG-H-15876
• CTK5E6067
• EINECS 278-981-1
• BGQFHIFQXIMEJB-UHFFFAOYSA-N
• DTXSID50999990
• SCHEMBL565521
• AKOS006273675
• NS00061351
• 78752-11-1
• 1-(Dimethylamino)-3-[(prop-2-en-1-yl)oxy]propan-2-ol

• Inchi： 1S/C8H17NO2/c1-4-5-11-7-8(10)6-9(2)3/h4,8,10H,1,5-7H2,2-3H3
• InChI Key： BGQFHIFQXIMEJB-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(CN(C)C)O

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 0.952
• Boiling Point: 224.3°C at 760 mmHg
• Flash Point: 89.5°C
• Refractive Index: 1.46
• PSA: 32.70000
• LogP: 0.11150